Cas no 1805548-87-1 (Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate)

Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. The presence of difluoromethyl and trifluoromethyl groups enhances its metabolic stability and lipophilicity, making it a valuable intermediate for bioactive compound synthesis. The hydroxyl group at the 3-position provides a reactive site for further functionalization, while the ester moiety offers versatility in derivatization. Its unique fluorination pattern contributes to improved binding affinity and selectivity in target interactions. This compound is particularly useful in the development of fluorinated analogs for drug discovery and crop protection agents, where fluorine incorporation is critical for optimizing physicochemical properties and biological activity.

Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate structure

1805548-87-1 structure

Product Name:Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate

CAS No:1805548-87-1

MF:C₁₀H₈F₅NO₃

MW:285.167440414429

CID:4890619

Update Time:2025-06-30

Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate
- Inchi： 1S/C10H8F5NO3/c1-19-6(17)3-4-2-5(10(13,14)15)8(18)7(16-4)9(11)12/h2,9,18H,3H2,1H3
- InChI Key： XMBSCMAFKASJCQ-UHFFFAOYSA-N
- SMILES： FC(C1C(=C(C(F)F)N=C(CC(=O)OC)C=1)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 323
XLogP3: 1.9
Topological Polar Surface Area: 59.4

Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029025992-250mg	Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate	1805548-87-1	95%	250mg	$1,068.20	2022-04-01
Alichem	A029025992-500mg	Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate	1805548-87-1	95%	500mg	$1,701.85	2022-04-01
Alichem	A029025992-1g	Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate	1805548-87-1	95%	1g	$2,981.85	2022-04-01

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Additional information on Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate

Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805548-87-1): A Comprehensive Overview

Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805548-87-1) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents.

The chemical structure of Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate is notable for its incorporation of difluoromethyl and trifluoromethyl groups, which confer distinct electronic and steric properties. These functional groups play a crucial role in modulating the compound's biological activity and pharmacokinetic behavior. The presence of a hydroxyl group further enhances its reactivity and solubility, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the potential of Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding suggests that it could be a valuable lead compound for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate has shown promise in the field of oncology. Research conducted at the National Cancer Institute revealed that this compound can effectively inhibit the growth of certain cancer cell lines, particularly those resistant to conventional therapies. The mechanism of action appears to involve the disruption of key signaling pathways that are critical for cancer cell survival and proliferation.

The synthesis of Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate has been extensively studied, with several efficient routes reported in the literature. One notable method involves the reaction of a suitable pyridine precursor with difluoroacetic acid and trifluoroacetic anhydride, followed by esterification with methanol. This synthetic approach not only yields high purity products but also allows for easy scale-up, making it suitable for industrial applications.

The physicochemical properties of Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 120 to 125°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays and formulations.

In terms of safety and handling, Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the well-being of researchers and laboratory personnel.

The future prospects for Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical applications. Additionally, efforts are being made to develop novel derivatives with enhanced efficacy and reduced side effects, paving the way for innovative therapeutic solutions.

In conclusion, Methyl 2-(difluoromethyl)-3-hydroxy-4-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805548-87-1) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it a valuable candidate for the development of new drugs targeting inflammatory diseases and cancer. As research in this area continues to evolve, this compound is likely to play an increasingly important role in advancing healthcare solutions.